Cas no 2165641-16-5 (propyl (2S)-2-isothiocyanatopropanoate)

Propyl (2S)-2-isothiocyanatopropanoate is a chiral isothiocyanate ester with applications in organic synthesis and pharmaceutical research. Its (S)-configuration provides stereoselectivity, making it valuable for asymmetric synthesis and the preparation of bioactive compounds. The isothiocyanate functional group offers reactivity for nucleophilic additions and cyclization reactions, enabling the construction of heterocyclic frameworks. The propyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the development of thiourea derivatives and other sulfur-containing intermediates. Its stability under controlled conditions ensures reliable performance in multi-step syntheses. Suitable for use in medicinal chemistry and material science, it serves as a versatile building block for specialized chemical transformations.
propyl (2S)-2-isothiocyanatopropanoate structure
2165641-16-5 structure
Product Name:propyl (2S)-2-isothiocyanatopropanoate
CAS No:2165641-16-5
MF:C7H11NO2S
MW:173.23274064064
CID:5834414
PubChem ID:140192368
Update Time:2025-06-09

propyl (2S)-2-isothiocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

    • propyl (2S)-2-isothiocyanatopropanoate
    • 2165641-16-5
    • EN300-1458994
    • Inchi: 1S/C7H11NO2S/c1-3-4-10-7(9)6(2)8-5-11/h6H,3-4H2,1-2H3/t6-/m0/s1
    • InChI Key: WZXNEVPRNMRRER-LURJTMIESA-N
    • SMILES: S=C=N[C@@H](C)C(=O)OCCC

Computed Properties

  • Exact Mass: 173.05104977g/mol
  • Monoisotopic Mass: 173.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 70.8Ų

propyl (2S)-2-isothiocyanatopropanoate Pricemore >>

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Additional information on propyl (2S)-2-isothiocyanatopropanoate

Comprehensive Analysis of Propyl (2S)-2-Isothiocyanatopropanoate (CAS No. 2165641-16-5): Properties, Applications, and Innovations

In the realm of specialized organic compounds, propyl (2S)-2-isothiocyanatopropanoate (CAS No. 2165641-16-5) has garnered significant attention due to its unique structural features and versatile applications. This chiral ester, characterized by its isothiocyanate functional group, plays a pivotal role in synthetic chemistry, pharmaceuticals, and agrochemical research. With the growing demand for enantiomerically pure compounds, this molecule stands out for its potential in asymmetric synthesis and drug development.

The compound's CAS number 2165641-16-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers and industries frequently search for "propyl (2S)-2-isothiocyanatopropanoate synthesis" or "CAS 2165641-16-5 suppliers," reflecting its niche yet expanding market. Its chiral purity and reactivity make it invaluable for constructing complex molecular architectures, particularly in peptide coupling and cross-coupling reactions.

Recent trends highlight the integration of green chemistry principles in the production of such compounds. Innovations like solvent-free reactions and biocatalytic methods align with sustainability goals, addressing queries like "eco-friendly synthesis of isothiocyanate derivatives." The compound's low environmental persistence and biodegradability further enhance its appeal in environmentally conscious applications.

From a pharmacological perspective, propyl (2S)-2-isothiocyanatopropanoate is explored for its role in prodrug design and targeted drug delivery. Its ability to modify biomolecules under mild conditions makes it a candidate for antibody-drug conjugates (ADCs), a hot topic in oncology research. Searches for "isothiocyanate linker in ADCs" or "chiral ester prodrugs" underscore its relevance in cutting-edge therapeutics.

In agrochemicals, the compound's bioactivity against pests and pathogens is under investigation, coinciding with rising interest in "next-generation crop protection agents." Its chiral center offers selectivity, reducing non-target effects—a key concern in sustainable agriculture. Analytical techniques like HPLC and NMR are essential for quality control, as users often seek "analytical methods for CAS 2165641-16-5."

Regulatory compliance remains a priority, with stringent documentation for high-purity chiral compounds. Suppliers emphasizing "GMP-grade propyl (2S)-2-isothiocyanatopropanoate" cater to pharmaceutical demands, while academic researchers focus on "mechanistic studies of isothiocyanate reactions." This duality underscores the compound's interdisciplinary importance.

Future directions may explore its utility in material science, such as polymer modification or surface functionalization, aligning with searches for "multifunctional isothiocyanate esters." As industries prioritize molecular precision and scalability, CAS No. 2165641-16-5 exemplifies the synergy between innovation and practicality in modern chemistry.

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